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Ethylene, a key phytohormone, plays a critical role in the ripening of climacteric fruits,

senescence, and abscission.[1][2][3] The ability to modulate ethylene biosynthesis and

perception is of significant commercial and research interest, leading to the development of

various inhibitory compounds. This guide provides a detailed comparison of Aviglycine
hydrochloride (AVG), a potent inhibitor of ethylene biosynthesis, with other key inhibitors,

supported by experimental data and detailed methodologies.

Mechanism of Action: Targeting Ethylene
Production at its Source
Aviglycine hydrochloride, also known as aminoethoxyvinylglycine (AVG), acts as a

competitive inhibitor of 1-aminocyclopropane-1-carboxylic acid (ACC) synthase (ACS), a pivotal

enzyme in the ethylene biosynthesis pathway.[2][3][4][5][6] By blocking the conversion of S-

adenosyl-L-methionine (SAM) to ACC, AVG effectively curtails the production of ethylene.[7]

This mode of action contrasts with other inhibitors that target different points in the ethylene

signaling cascade.

One of the most widely used alternatives to AVG is 1-methylcyclopropene (1-MCP). Unlike

AVG, 1-MCP does not inhibit ethylene synthesis but rather acts as an antagonist by irreversibly

binding to ethylene receptors, thereby preventing ethylene perception and the downstream

signaling required for ripening and senescence.[1][4][8][9] Another class of inhibitors includes
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silver ions (e.g., silver thiosulphate - STS), which also block ethylene perception, though their

use is less common in agriculture due to environmental concerns.[2][3]

Comparative Performance: Aviglycine
Hydrochloride vs. 1-MCP
The choice between AVG and 1-MCP often depends on the specific application, crop, and

desired outcome. Both have demonstrated efficacy in delaying ripening and reducing pre-

harvest fruit drop, but they can have differential effects on fruit quality parameters.[4][10][11]

Quantitative Data Summary
The following tables summarize the comparative effects of AVG and 1-MCP on various fruit

quality parameters based on published experimental data.

Table 1: Effect on Pre-Harvest Drop and Fruit Firmness
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Treatment Crop
Application
Rate &
Timing

Reduction
in Pre-
Harvest
Drop (%)

Fruit
Firmness
(N)

Reference

Aviglycine

hydrochloride

(AVG)

'Gala' Apples

130 mg/L, 3

weeks before

harvest

Significantly

lower than

control

Higher than

control at

harvest

[10]

1-

Methylcyclopr

opene (1-

MCP)

'Gala' Apples
Two

applications

Similar to

single AVG

application

Higher than

control at

harvest

[10]

Aviglycine

hydrochloride

(AVG)

'Honeycrisp'

Apples

130 mg a.i.

L⁻¹

Significantly

lower than

control

>60 N at CH

+ 2W
[4]

1-

Methylcyclopr

opene (1-

MCP)

'Honeycrisp'

Apples

150 mg a.i.

L⁻¹

Significantly

lower than

control

<60 N at CH

+ 2W
[4]

Aviglycine

hydrochloride

(AVG)

'Starkrimson'

Pears
60 mg/L N/A

Maintained

higher

firmness

[12]

1-

Methylcyclopr

opene (1-

MCP)

'Starkrimson'

Pears
0.3 µL/L N/A

Maintained

higher

firmness

[12]

CH + 2W: Commercial Harvest + 2 Weeks

Table 2: Effect on Fruit Color and Soluble Solids
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Treatment Crop
Application
Rate &
Timing

Effect on
Peel
Coloration

Soluble
Solids
Content (%)

Reference

Aviglycine

hydrochloride

(AVG)

'Gala' Apples

130 mg/L, 3

weeks before

harvest

Significant

delay in

coloration

Reduced by

12.9%
[10]

1-

Methylcyclopr

opene (1-

MCP)

'Gala' Apples
Two

applications

No negative

effect on

color

No significant

effect
[10]

Aviglycine

hydrochloride

(AVG)

'Honeycrisp'

Apples

130 mg a.i.

L⁻¹

Delayed color

development

Lower than

control
[4]

1-

Methylcyclopr

opene (1-

MCP)

'Honeycrisp'

Apples

150 mg a.i.

L⁻¹

Less impact

on color than

AVG

No significant

effect
[4]

Table 3: Effect on Internal Ethylene Concentration (IEC)
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Treatment Crop
Application
Rate & Timing

Internal
Ethylene
Concentration

Reference

Aviglycine

hydrochloride

(AVG)

'Gala' Apples

Full-rate, 3

weeks before

harvest

Significant

reduction
[10]

1-

Methylcycloprop

ene (1-MCP)

'Gala' Apples Two applications
No significant

reduction
[10]

Aviglycine

hydrochloride

(AVG)

'Starkrimson'

Pears
60 mg/L

Reduced to 0.9

µL/L after 8

weeks

[12]

1-

Methylcycloprop

ene (1-MCP)

'Starkrimson'

Pears
0.3 µL/L

Reduced to 0.1

µL/L after 8

weeks

[12]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

Below are representative protocols for the application and evaluation of ethylene inhibitors.

Protocol 1: Pre-harvest Spray Application of AVG and 1-
MCP on Apples
Objective: To evaluate the efficacy of pre-harvest AVG and 1-MCP applications on reducing fruit

drop and maintaining fruit quality.

Materials:

'Gala' or 'Honeycrisp' apple trees

Aviglycine hydrochloride (e.g., ReTain®)

1-Methylcyclopropene (e.g., Harvista™)
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Pressurized sprayer

Penetrometer for firmness testing

Refractometer for soluble solids measurement

Gas chromatograph for ethylene analysis

Methodology:

Treatment Groups: Establish randomized complete block design with multiple replicate trees

per treatment:

Untreated Control

AVG (e.g., 130 mg/L) applied 3 weeks before anticipated harvest.

1-MCP (e.g., 150 mg/L) applied 1-2 weeks before anticipated harvest.

Application: Apply treatments as a foliar spray until runoff, ensuring thorough coverage of the

fruit.

Pre-Harvest Drop Assessment: Monitor and count dropped fruit from each tree at regular

intervals until harvest.

Harvest: Harvest fruit at commercial maturity and at subsequent intervals to assess the delay

in ripening.

Fruit Quality Analysis:

Firmness: Measure the firmness of a sample of fruit from each replicate using a

penetrometer on two opposite sides of each fruit.

Soluble Solids Content (SSC): Determine the SSC of the juice from each fruit sample

using a digital refractometer.

Peel Color: Evaluate peel color using a chromameter or by visual rating scales.
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Internal Ethylene Concentration (IEC): Enclose individual fruits in airtight containers for a

specified time. Withdraw a headspace gas sample with a syringe and inject it into a gas

chromatograph to measure ethylene concentration.

Statistical Analysis: Analyze the data using analysis of variance (ANOVA) to determine

significant differences between treatments.

Protocol 2: Post-harvest Treatment of Peaches with AVG
and 1-MCP
Objective: To assess the effect of post-harvest AVG and 1-MCP treatments on the ripening and

shelf-life of peaches.

Materials:

Mature, unripe peaches

Aviglycine hydrochloride solution

1-Methylcyclopropene gas (e.g., SmartFresh™)

Airtight treatment chambers

Equipment for fruit quality analysis as described in Protocol 1.

Methodology:

Fruit Selection: Harvest peaches at a uniform stage of maturity.

Treatment Application:

AVG: Dip fruit in a solution of AVG (e.g., 150 mg/L) for a specified duration (e.g., 1 minute)

and allow to air dry.

1-MCP: Place fruit in an airtight chamber and introduce 1-MCP gas at a specific

concentration (e.g., 1 µL/L) for a set period (e.g., 12-24 hours).

Control: Leave a group of fruit untreated.
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Storage: Store all fruit under controlled temperature and humidity conditions.

Quality Assessment: Evaluate fruit quality parameters (firmness, SSC, color, ethylene

production) at regular intervals during storage to determine the rate of ripening and the

extension of shelf life.

Data Analysis: Perform statistical analysis to compare the effects of the different treatments

over time.

Visualizing the Mechanisms
To better understand the distinct modes of action of these inhibitors, the following diagrams

illustrate their roles in the ethylene biosynthesis and signaling pathways.

S-adenosyl-L-methionine

ACC Synthase 1-aminocyclopropane-
1-carboxylic acid (ACC) ACC Oxidase Ethylene

Aviglycine hydrochloride (AVG) Inhibits

Ethylene

Ethylene Receptor

Binds to

Downstream Signaling
(Ripening, Senescence)

Initiates

1-Methylcyclopropene (1-MCP) Blocks

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://extension.umd.edu/resource/ethylene-and-regulation-fruit-ripening
https://extension.umd.edu/resource/ethylene-and-regulation-fruit-ripening
https://www.researchgate.net/publication/315065967_Inhibitors_of_Ethylene_Biosynthesis_and_Signaling
https://pubmed.ncbi.nlm.nih.gov/28293849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397464/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2024.1475496/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2024.1475496/full
https://journals.ashs.org/view/journals/hortsci/60/3/article-p310.xml
https://www.benchchem.com/product/b1665843
https://www.proquest.com/openview/a872ac30862c6ed061387f36929755c5/1?pq-origsite=gscholar&cbl=2026366&diss=y
https://www.proquest.com/openview/a872ac30862c6ed061387f36929755c5/1?pq-origsite=gscholar&cbl=2026366&diss=y
https://www.pubs.ext.vt.edu/SPES/spes-701/spes-701.html
https://www.pubs.ext.vt.edu/SPES/spes-701/spes-701.html
https://www.mdpi.com/2311-7524/8/12/1100
https://www.researchgate.net/publication/328041869_Preharvest_aminoethoxyvinylglycine_AVG_and_1-methylcyclopropene_1-MCP_effects_on_ethylene_and_starch_concentrations_of_'Empire'_and_'McIntosh'_apples
https://discovery.researcher.life/download/article/dc546581664e30b38e86225c0632e4d3/full-text
https://www.benchchem.com/product/b1665844#comparing-aviglycine-hydrochloride-with-other-ethylene-biosynthesis-inhibitors
https://www.benchchem.com/product/b1665844#comparing-aviglycine-hydrochloride-with-other-ethylene-biosynthesis-inhibitors
https://www.benchchem.com/product/b1665844#comparing-aviglycine-hydrochloride-with-other-ethylene-biosynthesis-inhibitors
https://www.benchchem.com/product/b1665844#comparing-aviglycine-hydrochloride-with-other-ethylene-biosynthesis-inhibitors
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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